Cas no 51437-32-2 (1H-Benzimidazole,5,6-dimethoxy-2-methyl-)

• Product name: 1H-Benzimidazole,5,6-dimethoxy-2-methyl-
• CAS No: 51437-32-2
• MF: C₁₀H₁₂N₂O₂
• MW: 192.21448
• CID: 367305
• PubChem ID: 767955

1H-Benzimidazole,5,6-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5,6-dimethoxy-2-methyl-
• 2-METHYL-5,6-DIMETHOXYBENZIMIDAZOLE
• 5,6-dimethoxy-2-methyl-1H-benzimidazole
• 5,6-Dimethoxy-2-methylbenzimidazole
• HMS1581I05
• AKOS001567753
• 5,6-dimethoxy-2-methyl-1H-benzo[d]imidazole
• FT-0612972
• DTXSID80354290
• SCHEMBL2272761
• Cambridge id 5324067
• CS-0360646
• SR-01000399101-1
• SR-01000399101
• 51437-32-2
• Oprea1_854975

• Inchi： InChI=1S/C10H12N2O2/c1-6-11-7-4-9(13-2)10(14-3)5-8(7)12-6/h4-5H,1-3H3,(H,11,12)
• InChI Key： UZXACZRAUVKJFI-UHFFFAOYSA-N
• SMILES： COC1=C(OC)C=C2N=C(C)NC2=C1

Computed Properties

• Exact Mass: 192.09000
• Monoisotopic Mass: 192.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.1A^2

Experimental Properties

• Density: 1.421
• Boiling Point: 471.9 °C at 760 mmHg
• Flash Point: 239.2 °C
• Refractive Index: 1.603
• PSA: 47.14000
• LogP: 1.88850

1H-Benzimidazole,5,6-dimethoxy-2-methyl- Security Information

1H-Benzimidazole,5,6-dimethoxy-2-methyl- Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole,5,6-dimethoxy-2-methyl-

Recent Advances in the Study of 1H-Benzimidazole,5,6-dimethoxy-2-methyl- (CAS: 51437-32-2) and Its Applications in Chemical Biology and Medicine

The compound 1H-Benzimidazole,5,6-dimethoxy-2-methyl- (CAS: 51437-32-2) has garnered significant attention in recent years due to its versatile pharmacological properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential. The benzimidazole scaffold is well-known for its presence in numerous bioactive molecules, and the specific substitution pattern in this derivative enhances its interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the synthetic routes for 1H-Benzimidazole,5,6-dimethoxy-2-methyl-, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described a novel catalytic method that significantly improves the efficiency of the synthesis, reducing byproducts and enhancing scalability. This advancement is crucial for large-scale production, which is often a bottleneck in the development of benzimidazole-based therapeutics. The study also noted the compound's stability under various conditions, a key factor for its potential use in pharmaceutical formulations.

In terms of biological activity, 1H-Benzimidazole,5,6-dimethoxy-2-methyl- has demonstrated notable efficacy in targeting enzymes involved in inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with selectivity over COX-1, suggesting its potential as a safer anti-inflammatory agent. Additionally, molecular docking studies indicated strong binding affinity to the active site of COX-2, corroborating the experimental findings. These results open new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

Beyond its anti-inflammatory properties, recent research has explored the anticancer potential of 1H-Benzimidazole,5,6-dimethoxy-2-methyl-. A 2024 study in the European Journal of Medicinal Chemistry reported that the compound induces apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of intrinsic apoptotic pathways. The study also identified synergistic effects when combined with conventional chemotherapeutic agents, highlighting its potential as an adjunct therapy. These findings are particularly promising given the ongoing need for novel anticancer agents with improved efficacy and reduced toxicity profiles.

In conclusion, the latest research on 1H-Benzimidazole,5,6-dimethoxy-2-methyl- (CAS: 51437-32-2) underscores its multifaceted pharmacological potential. From optimized synthetic methods to promising biological activities, this compound represents a valuable scaffold for future drug development. Further studies, particularly in vivo models and clinical trials, are warranted to fully elucidate its therapeutic benefits and safety profile. The ongoing advancements in this area hold great promise for addressing unmet medical needs in inflammation and oncology.